Cas no 133185-61-2 (1-(1R,2R)-2-phenylcyclopropylethan-1-amine)

• Product Name: 1-(1R,2R)-2-phenylcyclopropylethan-1-amine
• CAS No: 133185-61-2
• MF: C₁₁H₁₅N
• MW: 161.243502855301
• MDL: MFCD28348230
• CID: 5158957
• PubChem ID: 54386959
• Update Time: 2025-05-22

1-(1R,2R)-2-phenylcyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-[(1R,2R)-2-Phenylcyclopropyl]ethan-1-amine
• rac-1-[(1r,2r)-2-phenylcyclopropyl]ethan-1-amine
• 1-(trans-2-phenylcyclopropyl)ethylamine
• Cyclopropanemethanamine, α-methyl-2-phenyl-, (1R,2R)-rel-
• 1-(1R,2R)-2-phenylcyclopropylethan-1-amine

• MDL： MFCD28348230
• Inchi： 1S/C11H15N/c1-8(12)10-7-11(10)9-5-3-2-4-6-9/h2-6,8,10-11H,7,12H2,1H3/t8?,10-,11-/m0/s1
• InChI Key： VDXNKYRHOGJFPI-CSUXEGHOSA-N
• SMILES： NC(C)[C@@H]1C[C@H]1C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• XLogP3: 1.9
• Topological Polar Surface Area: 26

Additional information on 1-(1R,2R)-2-phenylcyclopropylethan-1-amine

Comprehensive Guide to 1-(1R,2R)-2-phenylcyclopropylethan-1-amine (CAS No. 133185-61-2): Properties, Applications, and Market Insights

1-(1R,2R)-2-phenylcyclopropylethan-1-amine (CAS No. 133185-61-2) is a chiral amine compound with a unique cyclopropyl-phenyl structural motif. This specialty chemical has garnered significant attention in pharmaceutical and fine chemical industries due to its stereospecific configuration and versatile reactivity. The (1R,2R)-stereochemistry of this molecule makes it particularly valuable for asymmetric synthesis and drug development applications.

The molecular structure of 1-(1R,2R)-2-phenylcyclopropylethan-1-amine features a strained cyclopropane ring adjacent to a phenyl group, creating interesting electronic and steric properties. This configuration contributes to its use as a chiral building block in medicinal chemistry, where researchers frequently search for cyclopropylamine derivatives with specific stereochemistry. The compound's CAS 133185-61-2 identifier ensures precise identification in chemical databases and regulatory documentation.

Recent scientific literature highlights the growing importance of 1-(1R,2R)-2-phenylcyclopropylethan-1-amine in the development of central nervous system (CNS) therapeutics. Its structural similarity to neurotransmitter precursors makes it a valuable scaffold for designing novel psychoactive compounds with improved selectivity. Pharmaceutical companies are actively investigating this chiral amine intermediate for potential applications in depression and anxiety treatments, aligning with current mental health research trends.

The synthesis of 1-(1R,2R)-2-phenylcyclopropylethan-1-amine typically involves asymmetric hydrogenation or resolution techniques to achieve high enantiomeric purity. Process chemists frequently search for optimized synthetic routes to this cyclopropylamine derivative, with particular interest in green chemistry approaches that reduce environmental impact. The compound's stability under various conditions makes it suitable for scale-up production in current Good Manufacturing Practice (cGMP) facilities.

Analytical characterization of CAS 133185-61-2 requires specialized techniques due to its chiral nature. High-performance liquid chromatography (HPLC) with chiral stationary phases is commonly employed to determine enantiomeric excess, while nuclear magnetic resonance (NMR) spectroscopy confirms the (1R,2R)-configuration. These quality control measures are critical for researchers investigating structure-activity relationships in drug discovery programs.

Market analysis indicates growing demand for 1-(1R,2R)-2-phenylcyclopropylethan-1-amine across North America and Europe, driven by pharmaceutical R&D investments. Suppliers are responding to increased inquiries about custom synthesis and bulk quantities of this specialty chemical. The compound's patent landscape shows active development, particularly in applications related to neurological disorders – a trending topic in biomedical research.

Handling and storage of 1-(1R,2R)-2-phenylcyclopropylethan-1-amine require standard laboratory precautions for amine compounds. While not classified as hazardous under current regulations, proper chemical safety protocols should always be followed. Researchers often search for solubility data and storage conditions for this material, which is typically stable at room temperature when protected from moisture and light.

The future outlook for CAS 133185-61-2 appears promising, with potential applications expanding into catalysis and material science. Its rigid cyclopropyl structure offers unique opportunities for designing molecular scaffolds in various chemical disciplines. As synthetic methodologies advance, the commercial availability of this chiral building block is expected to increase, supporting innovation across multiple research fields.

For researchers working with 1-(1R,2R)-2-phenylcyclopropylethan-1-amine, understanding its spectroscopic properties and reactivity patterns is essential. The compound's behavior in nucleophilic reactions and metal-catalyzed transformations has been the subject of recent publications, addressing common queries from synthetic chemists. These investigations contribute to the growing body of knowledge about strained ring systems in modern organic chemistry.

In conclusion, 1-(1R,2R)-2-phenylcyclopropylethan-1-amine (CAS No. 133185-61-2) represents an important chiral intermediate with diverse applications in pharmaceutical development and chemical research. Its unique structural features and stereochemical properties continue to inspire innovative uses, making it a compound of significant interest in both academic and industrial settings. As research progresses, this molecule will likely play an increasingly important role in addressing current challenges in medicinal chemistry and drug design.